Cas no 1264-45-5 (Coenzyme A, S-(hydrogen 2-methylpropanedioate))

Coenzyme A, S-(hydrogen 2-methylpropanedioate) Properties

Names and Identifiers

• Coenzyme A, S-(hydrogenmethylpropanedioate)
• 3-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
• methylmalonyl-coenzyme A
• (9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8,20-trimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphahenicosan-21-oic acid 3,5-dioxide (non-preferred name)
• Coenzyme A, methylmalonyl-
• Methylmalonyl coa
• Methylthiomalonic acid S-ester with coenzyme A
• Methylmalonyl-CoA
• Methylmalonyl coenzyme A
• Isosuccinyl coenzyme A
• (2RS)-Methylmalonyl CoA
• Coenzyme A, S-(hydrogen methylpropanedioate) (9CI)
• Coenzyme A, S-(hydrogen methylmalonate) (8CI)
• Coenzyme A, S-(hydrogen 2-methylpropanedioate)
• ta-D-ribofuranosyl]-
• 1264-45-5
• Methylmalonyl coenzyme A
• 9H-purin-6-amine,9-[5-O-[[[[[(3R)-4-[[3-[[2-[(2-carboxy-1-oxopropyl)thio]ethyl]amino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutyl]oxy]hydroxyphosphinyl]oxy]hydroxyphosphinyl]-3-O-phosphono-be
• (3S,5R,9R,19E)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9,19-tetrahydroxy-8,8,20-trimethyl-10,14-dioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphahenicos-19-en-21-oic acid 3,5-dioxide (non-preferred name)
• CHEBI:16625
• C02557
• 3-[(2-{3-[(2R)-3-[({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)methyl]-2-hydroxy-3-methylbutanamido]propanamido}ethyl)sulfanyl]-2-methyl-3-oxopropanoic acid
• MZFOKIKEPGUZEN-FBMOWMAESA-N
• SCHEMBL25429
• METHYL-MALONYL-COA
• Coenzyme A, S-(hydrogen methylmalonate)
• 2-methyl-3-oxopropanoyl-CoAs
• Methylthiomalonic acid S-ester with coenzyme A
• methylmalonyl-CoA
• 3'-phosphoadenosine 5'-[3-(3-hydroxy-2,2-dimethyl-4-{[3-({2-[(2-methyl-3-oxopropanoyl)sulfanyl]ethyl}amino)-3-oxopropyl]amino}-4-oxobutyl) dihydrogen diphosphate]
• 2-Methylmalonyl-CoA
• (2RS)-Methylmalonyl CoA
• V0V
• Coenzyme A, S-(hydrogen methylpropanedioate)
• Q417791
• GTPL5223
• Methylmalonyl coemzyme A
• 3-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-2-methyl-3-oxopropanoic acid
• D0H8IT
• Isosuccinyl coenzyme A
• Coenzyme A, S-(hydrogen methylpropanedioate) (9CI)
• NS00015149
• 3-((2-(3-((2R)-4-(((((((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)-2-hydroxy-3,3-dimethylbutanamido)propanamido)ethyl)thio)-2-methyl-3-oxopropanoic acid
• CH3-malonyl-Coenzyme A
• (S)-2-Methyl-3-oxopropanoyl-CoA
• D-methylmalonyl-Coenzyme A
• (S)-methyl-malonyl-CoA
• 3-(2-(3-(((2R)-4-((((2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl)methoxy-hydroxyphosphoryl)oxy-hydroxyphosphoryl)oxy-2-hydroxy-3,3-dimethylbutanoyl)amino)propanoylamino)ethylsulfanyl)-2-methyl-3-oxopropanoic acid
• methyl-malonyl-coenzyme A
• (2S)-3-{[2-(3-{3-[({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)methyl]-2-hydroxy-3-methylbutanamido}propanamido)ethyl]sulfanyl}-2-methyl-3-oxopropanoic acid
• L-methylmalonyl-Coenzyme A
• (R)-methylmalonyl-Coenzyme A
• 3-((2-(3-((2R)-3-((((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)methyl)-2-hydroxy-3-methylbutanamido)propanamido)ethyl)sulfanyl)-2-methyl-3-oxopropanoic acid
• (S)-methyl-malonyl-Coenzyme A
• 3'-phosphoadenosine 5'-(3-(3-hydroxy-2,2-dimethyl-4-((3-((2-((2-methyl-3-oxopropanoyl)sulfanyl)ethyl)amino)-3-oxopropyl)amino)-4-oxobutyl) dihydrogen diphosphate)
• (2S)-3-((2-(3-(3-((((((((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)oxolan-2-yl)methoxy)(hydroxy)phosphoryl)oxy)(hydroxy)phosphoryl)oxy)methyl)-2-hydroxy-3-methylbutanamido)propanamido)ethyl)sulfanyl)-2-methyl-3-oxopropanoic acid
• +Expand

• InChIKey： MZFOKIKEPGUZEN-FBMOWMAESA-N
• Inchi： InChI=1S/C25H40N7O19P3S/c1-12(23(37)38)24(39)55-7-6-27-14(33)4-5-28-21(36)18(35)25(2,3)9-48-54(45,46)51-53(43,44)47-8-13-17(50-52(40,41)42)16(34)22(49-13)32-11-31-15-19(26)29-10-30-20(15)32/h10-13,16-18,22,34-35H,4-9H2,1-3H3,(H,27,33)(H,28,36)(H,37,38)(H,43,44)(H,45,46)(H2,26,29,30)(H2,40,41,42)/t12?,13-,16-,17-,18+,22-/m1/s1
• SMILES： O=C(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)N)[C@H](O)[C@@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)NCCSC(C(C(=O)O)C)=O

Computed Properties

• Exact Mass: 867.13125424g/mol
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 24
• Rotatable Bond Count: 22
• Monoisotopic Mass: 867.13125424g/mol
• Heavy Atom Count: 55
• Complexity: 1530
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.4
• Topological Polar Surface Area: 426Ų